Cas no 131420-54-7 (4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,S*)- (9CI))

4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,S*)- (9CI) structure
131420-54-7 structure
Product Name:4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,S*)- (9CI)
CAS No:131420-54-7
MF:C18H18N4O6S2
MW:450.488721370697
CID:191272
PubChem ID:3076486
Update Time:2025-04-19

4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,S*)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (2S)-1,1-dioxo-2-pyridin-3-yl-3-[2-[(2R)-1,1,4-trioxo-2-pyridin-3-yl-1,3-thiazolidin-3-yl]ethyl]-1,3-thiazolidin-4-one
    • 4-Thiazolidinone, 3,3'-(1,2-ethanediyl)bis(2-(3-pyridinyl)-, 1,1,1',1'-tetroxide, (R*,S*)-
    • DTXSID80157046
    • BRN 4240768
    • (R*,S*)-3,3'-(1,2-Ethanediyl)bis(2-(3-pyridinyl)-4-thiazolidinone) 1,1,1',1'-tetroxide
    • 131420-54-7
    • 4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,S*)- (9CI)
    • Inchi: 1S/C18H18N4O6S2/c23-15-11-29(25,26)17(13-3-1-5-19-9-13)21(15)7-8-22-16(24)12-30(27,28)18(22)14-4-2-6-20-10-14/h1-6,9-10,17-18H,7-8,11-12H2/t17-,18+
    • InChI Key: TUJVVIPMVVCBNH-HDICACEKSA-N
    • SMILES: S1(CC(N(CCN2C(CS([C@@H]2C2C=NC=CC=2)(=O)=O)=O)[C@@H]1C1C=NC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 450.067
  • Monoisotopic Mass: 450.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 821
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 151Ų

Experimental Properties

  • Density: 1.531
  • Boiling Point: 925.5°C at 760 mmHg
  • Flash Point: 513.5°C
  • Refractive Index: 1.637

4-Thiazolidinone,3,3'-(1,2-ethanediyl)bis[2-(3-pyridinyl)-, 1,1,1',1'-tetraoxide, (R*,S*)- (9CI) Related Literature

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